Cas no 140135-76-8 (Naphthalene, 2-(difluoromethyl)-)

• Product Name: Naphthalene, 2-(difluoromethyl)-
• CAS No: 140135-76-8
• MF: C₁₁H₈F₂
• MW: 178.178030014038
• MDL: MFCD12546940
• CID: 1283718
• PubChem ID: 15727493
• Update Time: 2025-09-20

Naphthalene, 2-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(difluoromethyl)-
• MFCD12546940
• F97581
• SCHEMBL1538879
• 2-(difluoromethyl)naphthalene
• 140135-76-8
• CS-0445732
• ZVBIWWNNFYJULG-UHFFFAOYSA-N
• AKOS005256341
• SY265766

• MDL： MFCD12546940
• Inchi： 1S/C11H8F2/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h1-7,11H
• InChI Key： ZVBIWWNNFYJULG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=CC=CC=2C=1)F

Computed Properties

• Exact Mass: 178.05944
• Monoisotopic Mass: 178.05940658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 254.7±25.0 °C at 760 mmHg
• Flash Point: 88.8±11.0 °C
• PSA: 0
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Naphthalene, 2-(difluoromethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes